Cas no 2004537-52-2 (4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine
• CAS No: 2004537-52-2
• MF: C₉H₁₄BrN₃O
• MW: 260.130960941315
• CID: 6452094
• PubChem ID: 165472780
• Update Time: 2025-10-30

4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine
• 2004537-52-2
• EN300-1111983

• Inchi： 1S/C9H14BrN3O/c10-8-6-13(12-9(8)11)4-5-14-7-2-1-3-7/h6-7H,1-5H2,(H2,11,12)
• InChI Key： RHPZDJHHQYTLDW-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCOC1CCC1

Computed Properties

• Exact Mass: 259.03202g/mol
• Monoisotopic Mass: 259.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine

Chemical Profile of 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine (CAS No. 2004537-52-2)

4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine (CAS No. 2004537-52-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a bromine substituent at the 4-position and an N-substituted cyclobutoxyethyl group at the 1-position introduces distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery.

The structure of 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine incorporates a bromine atom, which is a common pharmacophore in medicinal chemistry due to its ability to participate in various chemical reactions, such as cross-coupling reactions in Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature allows for further functionalization, enabling chemists to tailor the compound’s properties for specific therapeutic applications. Additionally, the 2-cyclobutoxyethyl group at the 1-position introduces steric bulk and potential interactions with biological targets, which can influence the compound’s efficacy and selectivity.

In recent years, there has been growing interest in pyrazole derivatives as lead compounds for drug development. The pyrazole core is known for its ability to modulate various biological pathways, making it a versatile scaffold for therapeutic intervention. Studies have demonstrated that pyrazole derivatives can interact with enzymes and receptors involved in inflammation, pain signaling, and cancer progression. For instance, research published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* highlights the potential of pyrazole-based compounds in inhibiting enzymes like COX-2 and LOX, which are key players in inflammatory processes.

The brominated pyrazole derivatives, including 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine, have shown promise in preclinical studies as inhibitors of kinases and other enzyme targets associated with cancer. The bromine atom at the 4-position enhances the compound’s binding affinity to these targets by facilitating hydrogen bonding and hydrophobic interactions. Moreover, the cyclobutoxyethyl side chain contributes to optimal spatial orientation within the active site of target proteins, improving drug-like properties such as solubility and metabolic stability.

Recent advancements in medicinal chemistry have leveraged computational methods like molecular docking and virtual screening to identify novel drug candidates. These techniques have been instrumental in optimizing the structure of 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine for improved pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers have been able to fine-tune key structural features, enhancing both potency and selectivity. Such approaches are particularly relevant in developing targeted therapies that minimize off-target effects.

The synthesis of 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include bromination of a pyrazole precursor followed by nucleophilic substitution with a cyclobutoxyethyl Grignard reagent. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact while maintaining high chemical integrity.

From a biological activity perspective, 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine has been investigated for its potential role in modulating immune responses. Pyrazole derivatives are known to interact with immune-related proteins such as cytokine receptors and signaling molecules. Preliminary studies suggest that this compound may exhibit immunomodulatory effects by influencing pathways involved in T-cell activation and cytokine release. Such findings are particularly intriguing given the increasing importance of immunotherapy in treating chronic diseases.

The pharmacokinetic properties of 4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine are another critical aspect that has been thoroughly examined. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration with reasonable bioavailability. Additionally, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

In conclusion,4-bromo-1-(2-cyclobutoxyethyl)-1H-pyrazol-3-amine (CAS No. 2004537-52-2) represents a compelling example of how structural modifications can enhance biological activity and drug-like properties. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting inflammatory diseases, cancer, and immune disorders. As research continues to uncover new applications for this compound,pyrazole derivatives like this one will undoubtedly play a significant role in advancing pharmaceutical innovation.